molecular formula C21H22D6N2O5 B1191709 Trimethobenzamide D6

Trimethobenzamide D6

Cat. No. B1191709
M. Wt: 394.49
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Trimethobenzamide D6 is deuterium labeled Trimethobenzamide, which is an antiemetic used to prevent nausea and vomiting.,

Scientific Research Applications

Cardiovascular Effects

  • Trimethobenzamide has been investigated for its hypotensive properties and potential antiarrhythmic effects. Studies conducted on anesthetized dogs revealed that the drug could prolong the time of previously induced auricular fibrillation but had little effect on preventing arrhythmias. It was also noted that Trimethobenzamide might protect the heart from ventricular fibrillation (Benslay & McCutcheon, 1961).

Effects on Enzymes

  • Research has explored the effect of Trimethobenzamide on glucose-6-phosphate dehydrogenase (G6PD) and other antioxidant enzyme activities. The findings suggested that Trimethobenzamide did not inhibit the enzyme activity, unlike some other antiemetic drugs tested (Ozmen & Küfrevioğlu, 2004).

Developmental and Teratogenic Effects

  • Studies on Wistar albino rats showed that Trimethobenzamide could cause dose-dependent developmental retardation in bone and cartilage tissue and reduce fetal body weight. However, no macroscopic congenital abnormalities were observed (Bayhan, Askar, & Ketani, 2005).
  • Another study found that in utero exposure to Trimethobenzamide in rats could lead to growth retardation, neurological damage in the developing brain and intestine, and hepatic damage (Erol, Gökçimen, & Özdemir, 2011).

Synthesis Process

  • Research has been conducted to develop a novel and environmentally friendly method for the large-scale production of Trimethobenzamide. This study aimed to create a more economical process with good yield and purity (Kannan et al., 2018).

Pharmacokinetic Analysis

  • A study explored the relationship between serum and saliva Trimethobenzamide concentrations in humans, finding a significant correlation between these specimen types. This research helps in understanding the distribution processes of Trimethobenzamide in the body (Robert et al., 1982).

properties

Molecular Formula

C21H22D6N2O5

Molecular Weight

394.49

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.